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Compound of Interest

Compound Name: Pyridine, 3-(4-methylhexyl)

CAS No.: 140691-67-4

Cat. No.: B8680554

Get Quote

Executive Summary
In the development of bioactive marine alkaloids and synthetic surfactants, 3-alkylpyridines (3-

APAs) represent a critical scaffold.[1] Found abundantly in marine sponges of the order

Haplosclerida (e.g., Haliclona sp.), these compounds exhibit potent cytotoxic, antibacterial, and

neurotoxic activities.[2][3]

The structural divergence between linear and branched alkyl chains dictates their

pharmacological profile. Linear 3-alkylpyridines (e.g., Poly-APS, Haliclocyclins) function

primarily as potent membrane disruptors and cholinesterase inhibitors, with activity peaking at

chain lengths of C12–C14.[2] Branched variants, while less common in nature, offer distinct

physicochemical advantages such as altered solubility and metabolic stability, though they

often exhibit reduced membrane lytic potency due to steric hindrance preventing efficient lipid

bilayer intercalation.[2]

Chemical Architecture & Contenders
The core pharmacophore is the pyridinium ring (often quaternized) linked to an alkyl chain at

the 3-position.
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Feature Linear 3-Alkylpyridines Branched 3-Alkylpyridines

Primary Examples

Haliclocyclins, Poly-APS

(polymer), Viscosamine (linear

monomer units).[2]

Synthetic analogs (e.g., 2-

ethylhexyl derivatives), specific

Halitoxin variants.[2]

Steric Profile
Low steric bulk; facilitates tight

packing.

High steric bulk; disrupts

packing.

Lipophilicity
High correlation between chain

length and LogP.

Altered LogP; branching

reduces effective hydrophobic

surface area.

Key Property
Surfactant-like: Forms micelles

and inserts into membranes.

Chaotropic: Disrupts water

structure but inserts poorly into

bilayers.

Mechanism of Action: The "Snorkeling" Effect
The bioactivity of 3-APAs is largely driven by their ability to mimic cationic surfactants.

Linear Mechanism (The "Spear"): The cationic pyridinium headgroup anchors at the water-

lipid interface, while the linear alkyl tail inserts perpendicularly into the hydrophobic core of

the cell membrane. This "snorkeling" behavior causes membrane thinning, depolarization,

and pore formation.[2]

Branched Mechanism (The "Wedge"): Branched chains introduce steric volume that prevents

deep insertion into the lipid bilayer. While they still partition into the membrane, they act as

"wedges" that disturb the ordering of phospholipid tails without necessarily forming stable

transmembrane pores, often resulting in lower lytic activity but potentially higher selectivity

for specific receptors (e.g., AChE).[2]

Visualization: Membrane Interaction Pathway
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Figure 1: Mechanistic divergence between linear and branched alkylpyridine interactions with

lipid bilayers.[2]

Comparative Bioactivity Analysis
A. Antibacterial Activity (MIC)
Linear chains exhibit a "cutoff effect" where activity peaks at C12–C14. Branching significantly

reduces this potency.

Compound Class Strain (S. aureus) MIC (µg/mL) Interpretation

Linear (C12) MRSA / MSSA 0.98 – 3.9

Highly potent; optimal

membrane insertion.

[2]

Linear (C8) MRSA > 50

Chain too short for

stable membrane

anchoring.

Branched (Synthetic) MRSA > 64 (Est.)[2]

Steric hindrance

prevents effective

bacterial membrane

disruption.

Poly-APS (Polymer) E. coli > 10.0

Large size prevents

penetration of Gram-

negative outer

membrane.

Data Source: Synthesized from comparative SAR studies of pyridinium salts [1, 2].
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B. Cytotoxicity (Cancer Cell Lines)
Linear 3-APAs are generally more cytotoxic due to non-specific membrane lysis. However, this

often translates to poor selectivity (hemolytic activity).[2]

Linear (Monomer C10-C12): IC50 ~1–5 µM (HeLa, MCF-7).[2] High hemolytic potential.

Branched: Often requires higher concentrations to achieve the same lytic effect, potentially

offering a wider therapeutic window if the target is intracellular (e.g., an enzyme) rather than

the membrane itself.

C. Neurotoxicity (AChE Inhibition)
Both classes inhibit Acetylcholinesterase (AChE), but the mechanism differs.[2]

Poly-APS (Linear Polymer): Acts as a reversible inhibitor at low doses but causes irreversible

blockade at high doses due to supramolecular aggregation.

Monomeric/Branched: Acts primarily as a competitive inhibitor. Branching can actually

enhance binding if the branch fits into the hydrophobic gorge of the AChE enzyme, though

this is highly specific to the branch structure.

Experimental Protocols
To validate these findings in your own lab, follow these standardized protocols.

Protocol A: Synthesis of 3-Alkylpyridinium Salts (Menschutkin
Reaction)
This method applies to both linear and branched precursors.

Reagents: 3-substituted pyridine (1 eq), Alkyl bromide (Linear or Branched, 1.2 eq).

Solvent: Anhydrous acetonitrile or ethanol.

Procedure:

Dissolve pyridine derivative in solvent under inert atmosphere (N2).
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Add alkyl bromide dropwise.

Reflux at 80°C for 24–48 hours.

Purification: Cool to room temperature. Precipitate with cold diethyl ether. Recrystallize

from ethanol/ether.

Validation: Confirm structure via 1H-NMR (shift of pyridine protons downfield due to

quaternization).

Protocol B: Minimum Inhibitory Concentration (MIC) Assay
Preparation: Prepare stock solutions of Linear and Branched 3-APAs in DMSO.

Inoculum: Dilute overnight bacterial culture (S. aureus ATCC 29213) to

CFU/mL in Mueller-Hinton Broth.

Plating: Add 100 µL of inoculum to 96-well plates containing serial dilutions of the test

compounds.

Incubation: Incubate at 37°C for 18–24 hours.

Readout: MIC is the lowest concentration with no visible growth (turbidity).

Workflow Visualization
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Figure 2: Standardized workflow for synthesizing and evaluating 3-alkylpyridinium analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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